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Compound of Interest

Compound Name: 2,3-Dimethylpentane

Cat. No.: B165511

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of
2,3-dimethylpentane, a branched alkane with the chemical formula C7H1e. The information
contained herein is intended to be a valuable resource for researchers, scientists, and
professionals in drug development and other scientific fields where precise thermodynamic
data is crucial. This document summarizes key quantitative data, details experimental protocols
for their determination, and provides visual representations of experimental workflows.

Core Thermodynamic Data

The thermodynamic properties of 2,3-dimethylpentane are essential for understanding its
behavior in various physical and chemical processes. The following tables summarize the most
critical thermodynamic data for this compound.

Table 1: General and Physical Properties of 2,3-Dimethylpentane
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Property Value

Molecular Formula C7H1s

Molar Mass 100.20 g/mol
Boiling Point 89.7 °C

Density 0.695 g/mL at 25 °C

Refractive Index

1.392 at 20 °C

Table 2: Enthalpy and Entropy Data for 2,3-Dimethylpentane

Property

Value

Standard Molar Entropy (S©9s)

71.02 cal/K/mol (25 °C)[1]

Enthalpy of Formation of Liquid (AfH°liquid)

-233. = 1. kJ/mol

Enthalpy of Combustion of Liquid (AcH°®liquid)

-4808. £ 1. kJ/mol

Table 3: Heat Capacity of 2,3-Dimethylpentane at Various Temperatures

Temperature (°C)

Heat Capacity (C) (cal/lKimol)

-189 34.308[1]
20 51.647[1]
86.6 58.735[1]

Table 4: Vapor Pressure of 2,3-Dimethylpentane at Various Temperatures
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Temperature (°C) Vapor Pressure (psi) Vapor Pressure (mmHg)
18.3 - 50

33.2 - 100

37.7 2.35[1][2]

69.4 - 400

Experimental Protocols

The accurate determination of thermodynamic properties relies on precise and well-defined
experimental methodologies. The following sections detail the protocols for key experiments
used to measure the thermodynamic properties of liquid hydrocarbons like 2,3-
dimethylpentane.

Calorimetry for Heat Capacity and Enthalpy of
Formation

Calorimetry is a primary technique for measuring heat changes in chemical and physical
processes. Adiabatic calorimetry is often employed for precise heat capacity measurements of
liquids.

Methodology:

o Sample Preparation: A high-purity sample of 2,3-dimethylpentane is obtained. The sample
is degassed to remove any dissolved air, which could affect the heat capacity measurement.
This is typically achieved by a series of freeze-pump-thaw cycles.

o Calorimeter Setup: An adiabatic calorimeter is used. The calorimeter is a well-insulated
vessel designed to minimize heat exchange with the surroundings. A known mass of the 2,3-
dimethylpentane sample is placed in the sample cell of the calorimeter. The calorimeter is
then placed in a vacuum-sealed chamber, and the temperature is controlled.

o Calibration: The heat capacity of the calorimeter itself (the "calorimeter constant") is
determined by a separate experiment using a substance with a well-known heat capacity,
such as water or a standard metal.
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o Measurement: A known amount of electrical energy is supplied to a heater within the sample
cell, causing a small, precisely measured increase in the temperature of the 2,3-
dimethylpentane. The temperature change is monitored using a high-precision
thermometer, such as a platinum resistance thermometer.

o Calculation: The heat capacity at constant pressure (Cp) is calculated using the following
formula:

Cp=(Q-C_cal*AT)/(n*AT)

where:

[e]

Q is the heat supplied by the heater.

o

C_cal is the heat capacity of the calorimeter.

[¢]

AT is the change in temperature.

o

n is the number of moles of the sample.

o Enthalpy of Combustion: The standard enthalpy of combustion is determined using a bomb
calorimeter. A known mass of 2,3-dimethylpentane is placed in a sample holder within a
high-pressure vessel (the "bomb"), which is then filled with pure oxygen under pressure. The
bomb is submerged in a known quantity of water in an insulated container. The sample is
ignited, and the temperature rise of the water is measured. The enthalpy of combustion is
calculated from the temperature change, the heat capacity of the calorimeter system, and
the amount of sample burned.

o Enthalpy of Formation: The standard enthalpy of formation is then calculated from the
experimentally determined enthalpy of combustion using Hess's Law, along with the known
standard enthalpies of formation of the combustion products (CO2 and H20).

Vapor Pressure Measurement

The vapor pressure of a liquid is a critical thermodynamic property. Several methods can be
used for its determination, including the static method and the dynamic (ebulliometric) method.

Static Method Methodology:
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o Apparatus: A static vapor pressure apparatus consists of a sample cell connected to a
pressure transducer and a vacuum system. The sample cell is placed in a thermostatically
controlled bath to maintain a constant temperature.

o Sample Preparation: A small amount of high-purity, degassed 2,3-dimethylpentane is
introduced into the sample cell. The degassing process is crucial to remove volatile
impurities that could contribute to the measured pressure.

o Measurement: The sample cell is evacuated to remove air and then sealed. The temperature
of the bath is set to the desired value and allowed to equilibrate. At equilibrium, the pressure
measured by the transducer is the vapor pressure of the liquid at that temperature.

o Data Collection: The vapor pressure is measured at a series of different temperatures to
obtain a vapor pressure curve.

Dynamic (Ebulliometric) Method Methodology:

o Apparatus: An ebulliometer is an instrument that measures the boiling point of a liquid at a
controlled pressure. It consists of a boiler, a condenser, and a temperature and pressure
measurement system.

e Procedure: A sample of 2,3-dimethylpentane is placed in the boiler. The pressure in the
system is controlled and set to a specific value. The liquid is heated to its boiling point at that
pressure.

o Equilibrium Measurement: The temperature of the vapor in equilibrium with the boiling liquid
is precisely measured. This temperature is the boiling point at the set pressure.

o Data Collection: By varying the pressure and measuring the corresponding boiling points, a
set of vapor pressure-temperature data points is generated.

Visualizations

The following diagrams illustrate the logical flow of experimental procedures for determining the
thermodynamic properties of 2,3-dimethylpentane.
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General Experimental Workflow

Start: Obtain High-Purity
2,3-Dimethylpentane Sample

Sample Preparation:
Degassing (Freeze-Pump-Thaw)

' :

Calorimetry Experiments Vapor Pressure Experiments

' :

Data Analysis and Calculation

End: Report Thermodynamic Properties

Click to download full resolution via product page

Caption: General workflow for determining thermodynamic properties.
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Calorimetry Experiment Workflow

Start: Prepare Degassed
2,3-Dimethylpentane Sample

Setup Adiabatic or
Bomb Calorimeter

:

Calibrate Calorimeter
(Determine C_cal)

't

Measure Heat Capacity: Measure Enthalpy of Combustion:
Supply known energy (Q), Ignite sample in Oz,
measure AT measure AT of water

i

Calculate Enthalpy of
Combustion (AcH®)

, i

Calculate Enthalpy of
Calculate Heat Capacity (Cp) Formation (AfH®)
(using Hess's Law)

End: Report Calorimetric Data
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Vapor Pressure Measurement Workflow

Start: Prepare Degassed

2,3-Dimethylpentane Sample

Static Method:
Setup sample in thermostatted
cell with pressure transducer

Dynamic Method (Ebulliometry):
Setup sample in ebulliometer

Measure Pressure at Measure Boiling Temperature
Constant Temperature at Constant Pressure

Collect Data at
Multiple Temperatures/Pressures

End: Report Vapor Pressure Data

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Thermodynamic Properties of 2,3-Dimethylpentane: An
In-Depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165511#thermodynamic-properties-of-2-3-
dimethylpentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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